Cas no 117823-40-2 (L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI))

• Product Name: L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI)
• CAS No: 117823-40-2
• MF: C₁₃H₂₄N₂O₅S
• MW: 320.405062675476
• CID: 132871
• PubChem ID: 14237514
• Update Time: 2025-11-05

L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI)
• BOC-ALA-MET-OH
• Boc-Ala-Met
• BOC-L-ALANYL-METHIONINE
• REF DUPL: Boc-Ala-Met-OH
• tert-butyloxycarbonylalanyl-methionine
• 117823-40-2
• Boc-Ala-Met-OH, AldrichCPR
• (2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]-4-methylsulfanylbutanoic acid

• Inchi： 1S/C13H24N2O5S/c1-8(14-12(19)20-13(2,3)4)10(16)15-9(11(17)18)6-7-21-5/h8-9H,6-7H2,1-5H3,(H,14,19)(H,15,16)(H,17,18)/t8-,9-/m0/s1
• InChI Key： AHLVVUWWZRNUQV-IUCAKERBSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 320.14100
• Monoisotopic Mass: 320.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.03000
• LogP: 2.00390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI)

Research Briefing on L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) and CAS 117823-40-2

In recent years, the compound L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI), with the CAS number 117823-40-2, has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative is of particular interest due to its potential applications in drug development, particularly in the synthesis of bioactive peptides and peptidomimetics. The tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability and reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and characterization of L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) to explore its utility in peptide coupling reactions. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structural integrity and purity of this compound. These analyses are critical for ensuring its suitability in high-precision pharmaceutical applications, such as the development of targeted therapies and diagnostic agents.

One of the key findings from recent research is the compound's role in facilitating the synthesis of complex peptide chains with high yield and minimal side reactions. The Boc-protected alanine moiety in L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) acts as a versatile building block, enabling the incorporation of methionine into peptide sequences under mild conditions. This property is particularly advantageous for the production of peptides with therapeutic potential, such as antimicrobial peptides and hormone analogs.

In addition to its synthetic applications, L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) has been investigated for its biochemical properties. Studies have demonstrated that this compound can influence cellular processes, including protein synthesis and post-translational modifications. These insights open new avenues for research into its potential as a modulator of metabolic pathways or as a component of drug delivery systems.

Looking ahead, the continued exploration of L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) and related compounds is expected to yield further breakthroughs in peptide-based drug design. Future research directions may include the development of novel derivatives with enhanced bioavailability and target specificity, as well as the investigation of their mechanisms of action at the molecular level. The integration of computational modeling and high-throughput screening techniques could further accelerate the discovery of new therapeutic applications for this compound.

In conclusion, L-Methionine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]- (9CI) (CAS 117823-40-2) represents a promising candidate for advancing peptide chemistry and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for scientists working in drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in the creation of next-generation therapeutics.